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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the 24-hour collection of urine
specimens intended for the measurement of metanephrines (metanephrine and
normetanephrine). Accurate measurement of these catecholamine metabolites is crucial for
research related to pheochromocytoma, paraganglioma, neuroblastoma, and other conditions
involving the sympathetic nervous system.[1][2][3][4][5][6] Adherence to this protocol is critical
to ensure sample integrity and the validity of research data.

Introduction

Metanephrine and normetanephrine are the O-methylated metabolites of epinephrine and
norepinephrine, respectively.[7][8] Their measurement in a 24-hour urine sample provides an
integrated assessment of catecholamine production over a full day, which can be more
informative than a single plasma measurement, as catecholamine secretion can be episodic.[5]
This protocol outlines the necessary pre-collection preparations, the collection procedure itself,
and the subsequent handling and storage of the sample to minimize pre-analytical errors.

Pre-Collection Requirements: Dietary and
Medication Restrictions

To ensure accurate results, it is imperative to control for variables that can interfere with
metanephrine levels. Researchers should provide participants with a clear list of restrictions to
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be followed before and during the 24-hour collection period.

Dietary Restrictions

Certain foods and beverages can physiologically increase catecholamine levels or interfere
with the analytical assays. The following should be avoided for at least 24 to 72 hours prior to
and during the collection period.[9][10][11][12][13][14]

Recommended Restriction

Food/Beverage Group Specific Items to Avoid .
Period
Coffee (including At least 24-48 hours prior to
Caffeinated Products decaffeinated), tea, energy and during collection[9][10][11]
drinks, chocolate, cocoa [15]
Bananas, citrus fruits (oranges,
Erut lemons), pineapple, plums, At least 48 hours prior to and
ruits
kiwi, avocado, tomatoes, during collection
eggplant[9][10][12][13][16]
Nut Walnuts, hickory nuts[10][12] At least 48 hours prior to and
uts
[13] during collection
Flavored coffee, protein )
] o At least 48 hours prior to and
Vanilla-Containing Foods shakes, baked goods[11][12] ) )
during collection
[16]
All alcoholic beverages, )
] At least 24 hours prior to and
Alcohol and Tobacco cigarettes, and other tobacco

during collection
products[9][10][16]

Medication and Supplement Restrictions

A wide range of medications can interfere with metanephrine testing, either by affecting
catecholamine metabolism or by interfering with the assay itself. All prescription and over-the-
counter medications should be reviewed. Discontinuation of any medication should only be
done in consultation with a qualified physician.[5][6][9][15]
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Medication Class

Examples

Recommended
Discontinuation Period

Tricyclic Antidepressants

Imipramine, Amitriptyline

At least 1 week prior to
collection[2][4][15]

MAO Inhibitors

Phenelzine, Tranylcypromine

At least 1 week prior to
collection[2][15][16]

Sympathomimetics

Pseudoephedrine
(decongestants),
Amphetamines (e.g.,
Adderall®, Ritalin®)[2][16]

At least 1 week prior to

collection

Antihypertensives

Methyldopa (Aldomet),

Labetalol, Sotalol

Methyldopa: at least 5 days;
Labetalol/Sotalol: at least 1
week[4][10][15][17]

Other Medications

Buspirone, Levodopa,
Prochlorperazine, Cough
suppressants (e.g.,
guaifenesin,
dextromethorphan)[1][16]

Consult with physician;
typically 48-72 hours

Supplements

Vitamin B supplements[15]

At least 24 hours prior to

collection

Note: Common antihypertensives such as diuretics, ACE inhibitors, and calcium channel

blockers may cause less interference.[14][15]

Other Restrictions

e Physical and Emotional Stress: Intense physical exercise and significant emotional stress

should be avoided for at least 24 hours before and during the collection period, as they can

increase catecholamine release.[2][5][6][9]

Experimental Protocol: 24-Hour Urine Collection

This section details the step-by-step procedure for collecting a 24-hour urine sample.
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Materials

o Alarge, clean, plastic container for urine collection (typically 3-5 liters)[12][13][16]

e Apreservative (e.g., hydrochloric acid [HCI], boric acid, or acetic acid) may be pre-added to
the container by the laboratory.[1][3][4][6][12][13][17]

e Asmaller, clean, dry, non-metallic vessel to urinate into before transferring to the main
collection container (to avoid splashing of preservative).[12][13][18]

e A cooling facility (refrigerator or a cool box with ice packs).[9][12][13][19]

Collection Procedure

» Start of Collection (Day 1):

o Upon waking in the morning, the participant should completely empty their bladder into the
toilet. This first urine sample is NOT collected.[9][16][19][20][21]

o The exact time of this first void should be recorded on the collection container label. This
marks the official start time of the 24-hour collection period.[16][20]

e During the 24-Hour Period:

o All urine passed during the next 24 hours (day and night) must be collected in the provided
container.[9][16][19][20]

o It is recommended to first urinate into a smaller, clean container and then carefully pour
the urine into the large collection container to prevent splashing of the acid preservative.
[12][13][18]

o The collection container should be kept tightly capped and stored in a cool, dark place,
such as a refrigerator, between uses.[9][12][13][18][19]

o End of Collection (Day 2):

o Exactly 24 hours after the start time, the participant should completely empty their bladder
and add this final urine sample to the collection container.[9][16][19] This is the last
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collection.
o The exact time of this final collection should be recorded on the label.

e Post-Collection:
o Ensure the container lid is screwed on tightly.[18][19]

o The sample should be returned to the research facility or laboratory as soon as possible.

Sample Handling and Storage

Proper handling and storage are crucial for maintaining the stability of metanephrines.

» Preservatives: An acid preservative is often used in the collection container to maintain the
stability of the analytes.[3][6][12][13][17] If no preservative is used, the sample must be kept
refrigerated during and after collection and acidified upon receipt at the lab.[3][17]

o Storage Temperature: During collection, the urine should be refrigerated or kept on ice.[9][12]
[13][19] Post-collection, samples should be stored at refrigerated temperatures for short-term
storage. For long-term storage, freezing at -20°C or lower is recommended.[22][23][24]
Studies have shown that fractionated metanephrines are stable for up to one week at room
temperature without preservatives, but catecholamines are less stable.[22][23][24]

» Processing: Upon receipt in the laboratory, the total volume of the 24-hour collection must be
measured and recorded.[1][17][25] The sample should be well-mixed, and an aliquot taken
for analysis.

Analytical Methodologies

The measurement of urinary metanephrines is typically performed using high-performance
liquid chromatography (HPLC) or liquid chromatography-tandem mass spectrometry (LC-
MS/MS).[7][8][26][27] LC-MS/MS is often preferred due to its high sensitivity and specificity,
which minimizes interferences from other substances.[7][8][28] The analysis usually involves
an acid hydrolysis step to measure both free and conjugated metanephrines (total fractionated
metanephrines).[8][9][26][28]
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Quantitative Data

Reference ranges can vary between laboratories and analytical methods. The following table
provides example reference ranges for adults. It is essential to use the reference ranges
provided by the specific laboratory performing the analysis.

Example Reference Range = Example Reference Range

Analyte
(mcg/24 hours) (nmoliday)
) 0 - 370[1] (some labs up to 96) )
Metanephrine Varies by lab
[19]
] 50 - 840[1] (some labs up to ]
Normetanephrine Varies by lab
375)[19]
Total Metanephrines < 400[29] Varies by lab

Note: Levels exceeding approximately twice the upper limit of normal are highly suggestive of a

catecholamine-secreting tumor.[4][5]
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Caption: Simplified pathway of catecholamine metabolism to metanephrines via COMT.

24-Hour Urine Collection Workflow
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Caption: Experimental workflow for the 24-hour urine metanephrine collection.

Factors Influencing Metanephrine Test Results
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Caption: Logical relationships of pre-analytical factors affecting test results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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